Cas no 53254-77-6 (3,5-Tetradecanediol,1-(4-hydroxy-3-methoxyphenyl)-, (3R,5S)-)

• Product Name: 3,5-Tetradecanediol,1-(4-hydroxy-3-methoxyphenyl)-, (3R,5S)-
• CAS No: 53254-77-6
• MF: C₂₁H₃₆O₄
• MW: 352.508147239685
• CID: 382551
• Update Time: 2024-03-02

3,5-Tetradecanediol,1-(4-hydroxy-3-methoxyphenyl)-, (3R,5S)- Chemical and Physical Properties

Names and Identifiers

• 3,5-Tetradecanediol,1-(4-hydroxy-3-methoxyphenyl)-, (3R,5S)-
• [10]-Gingediol
• [10]-Gingerdiol
• 3,5-Tetradecanediol, 1-(4-hydroxy-3-methoxyphenyl)-, (3R,5S)-

• Inchi： 1S/C21H36O4/c1-3-4-5-6-7-8-9-10-18(22)16-19(23)13-11-17-12-14-20(24)21(15-17)25-2/h12,14-15,18-19,22-24H,3-11,13,16H2,1-2H3/t18-,19+/m0/s1
• InChI Key： LGSIUDXMEDKEPY-RBUKOAKNSA-N
• SMILES： C(C1=CC=C(O)C(OC)=C1)C[C@@H](O)C[C@@H](O)CCCCCCCCC

Computed Properties

• Exact Mass: 352.26148
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• XLogP3: 4.854

Experimental Properties

• Density: 1.041±0.06 g/cm3(Predicted)
• Boiling Point: 518.0±45.0 °C(Predicted)
• PSA: 69.92
• pka: 10.14±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Gingerdiols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols Gingerdiols